Cas no 18212-06-1 (Isoquinoline, 3-[(3,4-dimethoxyphenyl)methyl]-6,7-dimethoxy-)

• Product name: Isoquinoline, 3-[(3,4-dimethoxyphenyl)methyl]-6,7-dimethoxy-
• CAS No: 18212-06-1
• MF: C₂₀H₂₁NO₄
• Molecular Weight: 339.38504576683
• CID: 1374038

Isoquinoline, 3-[(3,4-dimethoxyphenyl)methyl]-6,7-dimethoxy- Properties

Names and Identifiers

• Isoquinoline, 3-[(3,4-dimethoxyphenyl)methyl]-6,7-dimethoxy-

• Inchi： 1S/C20H21NO4/c1-22-17-6-5-13(8-18(17)23-2)7-16-9-14-10-19(24-3)20(25-4)11-15(14)12-21-16/h5-6,8-12H,7H2,1-4H3
• InChIKey： HVEDZXIDKXLHCU-UHFFFAOYSA-N
• SMILES： C1C2=C(C=C(OC)C(OC)=C2)C=C(CC2=CC=C(OC)C(OC)=C2)N=1

Computed Properties

• 精确分子量: 339.14713

Experimental Properties

• Density: 1.161±0.06 g/cm3(Predicted)
• Melting Point: 111-111.5 °C(Solv: hexane (110-54-3))
• Boiling Point: 483.2±40.0 °C(Predicted)
• PSA: 49.81
• 酸度系数(pKa): 5.96±0.40(Predicted)